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Compound of Interest

Compound Name: 4,5-Dimethyl-1-hexene

Cat. No.: B099456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4,5-Dimethyl-1-hexene is critical for ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for its

safe handling and disposal, in line with established safety protocols for flammable liquid

hydrocarbons. Adherence to these guidelines will help mitigate risks and ensure compliance

with regulatory standards.

Key Safety and Physical Properties
While specific data for 4,5-Dimethyl-1-hexene is not readily available, the following table

summarizes the key quantitative data for its structural analog, 1-Hexene, which shares similar

flammable and hazardous properties.[1] This information is crucial for a proper risk assessment

prior to handling and disposal.
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Property Value Reference

Physical State Liquid [1][2]

Appearance Colorless [1]

Boiling Point/Range
62 - 65 °C / 143.6 - 149 °F @

760 mmHg
[1]

Melting Point/Range -140 °C / -220 °F [1]

Flash Point -26 °C / -14.8 °F (Closed Cup) [1]

Density 0.678 g/mL at 25 °C (77 °F)

Vapor Pressure 8.12 kPa at 25 °C [3]

UN Number UN2370 (for 1-Hexene) [1]

Hazard Class 3 (Flammable Liquid) [1]

Packing Group II [1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 4,5-Dimethyl-1-hexene. It is

imperative to consult your institution's specific hazardous waste management guidelines and

local regulations, as they may have additional requirements.[4][5]

Personal Protective Equipment (PPE) and Safety
Precautions

Prior to Handling: Always wear appropriate personal protective equipment (PPE). This

includes:

Flame-retardant lab coat.

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield for eye protection.[4][6]
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[4]

Ignition Sources: 4,5-Dimethyl-1-hexene is highly flammable.[2] Ensure that all potential

ignition sources, such as open flames, hot surfaces, and sparks, are eliminated from the

work area.[3][4][7] Use only non-sparking tools and explosion-proof equipment.[4][6][7]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[3][4]

Waste Collection and Segregation
Waste Container: Use a designated, properly labeled, and compatible waste container. The

container should be made of a material that will not react with the chemical and must have a

secure, tight-fitting lid.[5]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"4,5-Dimethyl-1-hexene," and any associated hazard symbols (e.g., flammable liquid).

Segregation: Do not mix 4,5-Dimethyl-1-hexene with other waste streams, particularly

incompatible materials such as strong oxidizing agents, strong reducing agents, or acids.[1]

[8] It should be collected as a non-halogenated organic solvent waste.[5]

Handling Spills
In the event of a spill, follow these emergency procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate all non-essential

personnel.[7]

Control Ignition Sources: Immediately shut off all ignition sources.[7]

Containment: For small spills, contain the liquid using an inert absorbent material such as

sand, silica gel, or vermiculite.[4][7] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

designated, sealed container for disposal.[4]
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Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Storage and Disposal
Temporary Storage: Store the sealed hazardous waste container in a cool, dry, well-

ventilated area away from heat and incompatible materials.[1][3][6][7] The storage area

should be designated for flammable liquids.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.[4][7] Complete all necessary

waste disposal forms accurately.[5]

Regulatory Compliance: Ensure that all local, regional, and national hazardous waste

regulations are followed for complete and accurate classification and disposal.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 4,5-Dimethyl-1-hexene.
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Caption: Disposal workflow for 4,5-Dimethyl-1-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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